4-Mercaptobenzyl alcohol
CAS No.: 53339-53-0
VCID: VC0014681
Molecular Formula: C7H8OS
Molecular Weight: 140.2 g/mol
* For research use only. Not for human or veterinary use.
| Description | 4-Mercaptobenzyl alcohol is a chemical compound related to 2-Mercaptobenzyl alcohol, with both being used in pharmaceutical research . 2-Mercaptobenzyl alcohol is identified as a laboratory chemical with the molecular formula C7H8OS . Also known as (2-mercaptophenyl)methanol or (2-Sulfanylphenyl)methanol, it has a molecular weight of 140.20 g/mol . It should not be used in food, drugs, pesticides, or biocidal products . In drug development, 2-mercaptobenzyl alcohol can be used as an activating group in hydrophilic polymer prodrugs, where it is released along with carbon dioxide during drug release . Patent literature describes its role alongside 4-mercaptobenzyl alcohol in triggering the cleavage of carbamate bonds to release a drug based on benzyl elimination . Unlike hydroxybenzyl alcohols, mercaptobenzyl alcohols may have greater interaction with cell membranes or proteins . When crafting a resume for a research assistant position, it's important to highlight relevant research skills, experience, and academic achievements . A concise, one-page resume is recommended for those with less than 10 years of experience, while more experienced candidates may use up to two pages . Resumes should showcase skills in data collection, analysis, and specific research methodologies, using action verbs to describe experiences and quantifying achievements whenever possible . It is essential to include sections for contact information, a professional summary or objective, education, research experience, skills, and any publications or presentations . |
|---|---|
| CAS No. | 53339-53-0 |
| Product Name | 4-Mercaptobenzyl alcohol |
| Molecular Formula | C7H8OS |
| Molecular Weight | 140.2 g/mol |
| IUPAC Name | (4-sulfanylphenyl)methanol |
| Standard InChI | InChI=1S/C7H8OS/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2 |
| Standard InChIKey | XBKHQENGCLDART-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CO)S |
| Canonical SMILES | C1=CC(=CC=C1CO)S |
| Synonyms | 4-Mercapto-benzenemethanol; (4-Mercaptophenyl)methanol; 4-(Hydroxymethyl)thiophenol; |
| PubChem Compound | 4677905 |
| Last Modified | Sep 14 2023 |
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